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Compound of Interest

Compound Name: 4-(Methoxymethyl)phenol

Cat. No.: B1201506

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Methoxymethyl)phenol, also known as p-hydroxybenzyl methyl ether, is a versatile organic
building block with significant applications in the synthesis of pharmaceuticals and other
complex organic molecules. Its structure, featuring a reactive phenolic hydroxyl group and a
methoxymethyl moiety, allows for a range of chemical transformations. The methoxymethyl
group can serve as a stable protecting group for the phenolic hydroxyl, or it can be a precursor
to other functional groups, such as an aldehyde. These attributes make 4-
(methoxymethyl)phenol a valuable tool in multistep synthetic strategies.

Physicochemical Properties

A summary of the key physicochemical properties of 4-(methoxymethyl)phenol is presented
in Table 1. This data is essential for its proper handling, storage, and use in experimental
setups.
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Property Value Reference
Molecular Formula CsH1002 [1]
Molecular Weight 138.16 g/mol [1]
Appearance Colorless solid

Melting Point 81.5-82.5°C [2]

Boiling Point 222.8 °C at 760 mmHg [3]

CAS Number 5355-17-9 [1]

Soluble in common organic
Solubility solvents such as methanol, [2]

benzene, and petroleum ether.

Applications in Organic Synthesis
As a Precursor to Bioactive Molecules

4-(Methoxymethyl)phenol serves as a key starting material in the synthesis of various
bioactive compounds. The phenolic hydroxyl group can undergo facile derivatization, while the
methoxymethyl group can be transformed into other functionalities.

One notable application is its use as a precursor for the synthesis of 4-hydroxybenzaldehyde.
This transformation involves the oxidative demethylation of the methoxymethyl group. 4-
Hydroxybenzaldehyde is a crucial intermediate in the production of pharmaceuticals,
agrochemicals, and fragrances.

As a Protecting Group

The methoxymethyl (MOM) ether is a widely used protecting group for phenols due to its
stability under a variety of reaction conditions and its straightforward removal under acidic
conditions.[4][5][6] While 4-(methoxymethyl)phenol itself is a stable molecule, the underlying
principle of the MOM protection strategy is central to its utility. In a synthetic route, a phenolic
hydroxyl group can be protected as a methoxymethyl ether, and upon completion of
subsequent reaction steps, the phenol can be regenerated.
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Experimental Protocols
Synthesis of 4-(Methoxymethyl)phenol

This protocol describes the synthesis of 4-(methoxymethyl)phenol from p-hydroxybenzyl
alcohol.

Reaction:

p-Hydroxybenzyl alcohol + Methanol - 4-(Methoxymethyl)phenol
Materials:

e p-Hydroxybenzyl alcohol

e Methanol

» Cation exchange resin (e.g., Amberlite IR-120)

Procedure:

e A solution of p-hydroxybenzyl alcohol in methanol is prepared.

e A cation exchange resin is added to the solution.

e The mixture is refluxed for several hours.

o Upon completion of the reaction, the resin is filtered off.

o The filtrate is concentrated under reduced pressure to yield the crude product.

e The crude product is purified by recrystallization from a suitable solvent system, such as
benzene-petroleum ether, to afford pure 4-(methoxymethyl)phenol.[2]

Quantitative Data:

Product Yield Melting Point

4-(Methoxymethyl)phenol 60% 81.5-82.5°C
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Oxidative Demethylation of 4-(Methoxymethyl)phenol to
4-Hydroxybenzaldehyde

This protocol outlines the enzymatic conversion of 4-(methoxymethyl)phenol to 4-
hydroxybenzaldehyde.

Reaction:
4-(Methoxymethyl)phenol + Oz - 4-Hydroxybenzaldehyde + Formaldehyde + H20

Materials:

4-(Methoxymethyl)phenol

Vanillyl-alcohol oxidase (enzyme)

Phosphate buffer (pH 7.5)

Oxygen supply

Procedure:

o A solution of 4-(methoxymethyl)phenol is prepared in a suitable buffer (e.g., phosphate
buffer, pH 7.5).

e The enzyme, vanillyl-alcohol oxidase, is added to the solution.

e The reaction mixture is stirred at room temperature with a continuous supply of oxygen.

o The progress of the reaction is monitored by a suitable analytical technique (e.g., HPLC or
TLC).

o Upon completion, the reaction mixture is worked up by extracting the product with an organic
solvent.

e The organic extracts are combined, dried over an anhydrous salt (e.g., NazSOa), and the
solvent is removed under reduced pressure.
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e The crude 4-hydroxybenzaldehyde can be further purified by column chromatography or
recrystallization.

Synthetic Workflow and Signaling Pathway
Diagrams

The following diagrams illustrate key concepts related to the application of 4-
(methoxymethyl)phenol.
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Caption: Synthetic utility of 4-(methoxymethyl)phenol as a building block.
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Caption: General workflow for the use of a methoxymethyl (MOM) protecting group for phenols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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